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This document provides a detailed overview of the research applications of the Chairside

Economical Restoration of Esthetic Ceramics (CEREC) system in restorative dentistry. It

includes summaries of clinical performance data, detailed experimental protocols derived from

published research, and visualizations of the CEREC workflow. The information is intended to

guide researchers in designing studies utilizing this CAD/CAM technology.

Application Notes
The CEREC system has been a subject of extensive research since its introduction, with

studies focusing on its clinical efficacy, longevity, and comparison to traditional restorative

techniques.[1] The technology enables the chairside fabrication of high-quality ceramic

restorations, including inlays, onlays, crowns, and veneers, in a single patient visit.[2][3]

Research applications of CEREC span various domains within restorative dentistry:

Long-term Clinical Performance: Numerous longitudinal studies have evaluated the survival

rates and clinical quality of CEREC restorations over extended periods, some extending up

to 27 years.[4] These studies provide valuable data on the durability of CEREC restorations

and the materials used.

Material Science: The CEREC system is compatible with a wide range of ceramic and

composite blocks, facilitating research into the mechanical properties, wear characteristics,

and biocompatibility of these materials.[5][6] Studies have investigated materials like
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feldspathic ceramics, lithium disilicate, and zirconia, evaluating their fracture resistance and

clinical performance.[4][7][8]

Accuracy and Marginal Fit: A significant body of research has focused on the accuracy of the

CEREC's intraoral scanners and the marginal and internal fit of the milled restorations.[9][10]

These studies are crucial for understanding the clinical acceptability of CAD/CAM-fabricated

restorations compared to those made with conventional laboratory techniques.[11]

Digital Workflow Efficiency: Research has also explored the efficiency of the digital workflow,

comparing the time required for digital impressions and chairside fabrication to the multi-

appointment process of conventional laboratory-fabricated restorations.[11][12]

Implant Dentistry: The applications of CEREC have expanded into implantology, where it is

used for the design and fabrication of custom abutments and screw-retained crowns.[13]

Research in this area focuses on the precision of fit and the clinical outcomes of implant-

supported restorations fabricated with CEREC.

Data Presentation
The following tables summarize quantitative data from key clinical studies on the performance

of CEREC restorations.

Table 1: Long-Term Survival Rates of CEREC Restorations
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Study (Year) Restoration Type
Follow-up Period
(Years)

Survival Rate (%)

Otto & De Nisco

(2002)[8]
Inlays and Onlays 10 90.4

Otto & Schneider

(2008)[14][15]
Inlays and Onlays 17 88.7

Reiss (2006)[16] Inlays and Onlays 10 85.7

Posselt &

Kerschbaum (2003)[1]
Inlays and Onlays 9 95.5

Bindl & Mörmann

(2005)[7]
Crowns up to 4 95.4

Otto (Unpublished)[4] Inlays and Onlays 27 87.5

Table 2: Reasons for Failure of CEREC Restorations in Long-Term Studies

Study (Year)
Ceramic
Fracture (%)

Tooth Fracture
(%)

Secondary
Caries (%)

Endodontic
Problems (%)

Otto & De Nisco

(2002)[8]
53 20 20 7

Otto & Schneider

(2008)[14][15]
62 14 19 5

Reiss (2006)[16] Not specified Not specified Not specified Not specified

Otto

(Unpublished)[4]
65 13 18 4

Table 3: Marginal Gap of CEREC Restorations
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Study (Year) CEREC System Restoration Type
Mean Marginal Gap
(μm)

Mörmann & Schug

(1997)[7]
CEREC 2 Inlays Not specified

Estafan et al. (2003)

[1]
CEREC II & III Inlays Not specified

Jedynakiewicz &

Martin (2001)[2]
Not specified Not specified 50

Posselt &

Kerschbaum (2003)[1]
CEREC 1 & 2 Inlays and Onlays 236.3

Experimental Protocols
The following are generalized protocols for conducting research using the CEREC system,

based on methodologies reported in the literature.

Protocol for Fabricating and Evaluating a Single All-
Ceramic Crown
This protocol outlines the steps for preparing a tooth, designing, milling, and cementing a full-

coverage crown using the CEREC system.

1. Tooth Preparation:

Perform a standard tooth preparation for an all-ceramic crown with a circumferential shoulder
or chamfer finishing line.
Ensure adequate occlusal reduction (typically 1.5-2.0 mm) and axial reduction (typically 1.0-
1.5 mm).
Maintain a total occlusal convergence of 6-8 degrees.
Finish the preparation with fine-grit diamond burs to create smooth surfaces.
Achieve adequate hemostasis and retraction of the gingival tissues.

2. Digital Impression:
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Coat the prepared tooth, adjacent teeth, and opposing arch with a thin, uniform layer of anti-
reflective powder if using an older generation scanner (e.g., CEREC Bluecam). Newer
scanners like the Primescan may not require powder.
Use the intraoral scanner (e.g., CEREC Primescan) to capture digital impressions of the
prepared tooth, the entire dental arch, the opposing arch, and the patient's bite registration
(buccal bite).
The software will guide the scanning process to ensure all necessary data is captured.[17]

3. Restoration Design (CAD):

The CEREC software will generate a virtual 3D model from the digital impressions.[18]
Define the margin of the preparation on the virtual model. The software often provides an
automatic margin detection tool that can be manually refined.
The software will propose a crown design based on its biogeneric database, which uses the
morphology of the adjacent and contralateral teeth.[19]
Virtually articulate the models and adjust the crown's occlusion and interproximal contacts
using the software's tools.
Verify the material thickness to ensure it meets the manufacturer's recommendations for the
selected ceramic block.

4. Restoration Milling (CAM):

Select the appropriate ceramic block (e.g., VITA Mark II, Ivoclar e.max CAD) in the desired
shade.
Insert the block into the milling chamber of the CEREC milling unit (e.g., CEREC Primemill).
The milling data is wirelessly transmitted from the design station to the milling unit.
The milling process typically takes 6 to 15 minutes.

5. Post-Milling Processing and Finishing:

Remove the milled crown from the block by cutting the sprue.
Try in the crown on the prepared tooth to verify the fit, contacts, and occlusion. Make any
necessary adjustments with fine diamond burs.
Polish the adjusted surfaces with a ceramic polishing kit.
For glass-ceramic materials (e.g., lithium disilicate), a crystallization firing step in a dental
furnace (e.g., CEREC SpeedFire) is required to achieve the final strength and esthetic
properties.[20]
Optional: Characterize the crown with stains and glazes and perform a final glaze firing.
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6. Cementation:

Isolate the prepared tooth with a rubber dam.
Clean and dry the preparation.
Etch the internal surface of the ceramic restoration with hydrofluoric acid (follow
manufacturer's instructions for time and concentration).
Apply a silane coupling agent to the etched internal surface of the crown.
Apply a dental adhesive to the internal surface of the crown and to the prepared tooth.
Lute the crown with a resin cement (e.g., dual-cure composite resin cement).
Remove excess cement before it fully sets.
Light-cure all margins.
Check the occlusion and make any final adjustments.

Mandatory Visualizations
CEREC Experimental Workflow
The following diagram illustrates the typical workflow for a research study involving the

fabrication of a CEREC restoration.

Clinical Phase Digital Phase Finishing Phase

Tooth Preparation Digital Impression
Intraoral Scanning

Restoration Design (CAD)Data Transfer Milling (CAM)
Milling Instructions

Post-Milling ProcessingMilled Restoration Cementation
Final Restoration

Click to download full resolution via product page

Caption: General experimental workflow for CEREC restorations.

Logical Relationship of Key Research Areas
The following diagram illustrates the interconnectedness of the primary research areas

concerning the CEREC system.
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Caption: Interrelationship of CEREC research domains.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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